2,3-Dimethylimidazo[1,2-a]pyridin-8-amine

• IUPAC Name: 2,3-dimethylimidazo[1,2-a]pyridin-8-amine
• InChI: InChI=1S/C9H11N3/c1-6-7(2)12-5-3-4-8(10)9(12)11-6/h3-5H,10H2,1-2H3
• InChI Key: RTUABNJRTRJMMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=C(C2=N1)N)C
• Molecular Formula: C9H11N3
• DSSTOX Substance ID: DTXSID00619217
• Molecular Weight: 161.20 g/mol
• CAS RN: 119858-51-4

Description

“2,3-Dimethylimidazo[1,2-a]pyridin-8-amine” is a chemical compound. It belongs to the class of imidazopyridines, which are important fused bicyclic 5–6 heterocycles. Imidazopyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazopyridines can be synthesized from easily available chemicals. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold.

Chemical Reactions Analysis

Imidazopyridines can undergo various chemical reactions for direct functionalization. These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Anticancer Research

2,3-Dimethylimidazo[1,2-a]pyridin-8-amine: has shown potential as a scaffold for developing anticancer agents. . The compound’s ability to be functionalized makes it a valuable candidate for creating novel therapeutics targeting various cancer types.

Antituberculosis Agents

This compound has been identified as a core structure in the development of new antituberculosis drugs. . The ongoing research in this area could lead to breakthroughs in treating this challenging infectious disease.

Synthesis Methodology in Medicinal Chemistry

. This approach aligns with the principles of green chemistry, offering a cleaner alternative for synthesizing bioactive heterocycles.

Pharmacological Applications

. These activities make them relevant for developing drugs for various neurological and cardiovascular conditions.

Materials Science

The structural characteristics of imidazo[1,2-a]pyridines make them useful in material science. . Their versatility in this field stems from their aromatic heterocyclic structure, which can be tailored for specific functionalities.

Environmental Science

In the context of environmental science, the synthesis methods for imidazo[1,2-a]pyridines, including the compound , are notable for their minimal environmental impact. .

Future Directions

Imidazopyridines have been recognized for their wide range of applications in medicinal chemistry. They exhibit significant activity against various diseases, including tuberculosis. Therefore, they hold promise for future drug discovery research.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues, to which this compound belongs, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .

Mode of Action

It’s known that the imidazo[1,2-a]pyridine class of compounds can exhibit significant activity against various diseases, including multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Pharmacokinetics

It’s known that certain imidazo[1,2-a]pyridine compounds have shown good microsomal stability .

Result of Action

It’s known that certain imidazo[1,2-a]pyridine compounds have shown significant inhibitory potency .

Action Environment

It’s known that the synthesis of imidazo[1,2-a]pyridines can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .